Cas no 2866317-07-7 (Benzenamine, 4-bromo-2-ethynyl-6-fluoro- )

Benzenamine, 4-bromo-2-ethynyl-6-fluoro-, is a halogenated aniline derivative featuring a bromo, fluoro, and ethynyl functional group substitution on the aromatic ring. This compound is of interest in synthetic organic chemistry due to its versatile reactivity, particularly in cross-coupling reactions such as Sonogashira or Suzuki-Miyaura couplings, facilitated by the ethynyl and bromo groups. The presence of both electron-withdrawing (bromo, fluoro) and electron-donating (amino) substituents enhances its utility in designing complex molecular architectures. Its structural features make it a valuable intermediate for pharmaceuticals, agrochemicals, and advanced materials. The compound’s well-defined reactivity profile and stability under standard conditions ensure consistent performance in synthetic applications.
Benzenamine, 4-bromo-2-ethynyl-6-fluoro-  structure
2866317-07-7 structure
Product Name:Benzenamine, 4-bromo-2-ethynyl-6-fluoro-
CAS No:2866317-07-7
MF:C8H5BrFN
MW:214.03440451622
CID:5562890
Update Time:2025-11-02

Benzenamine, 4-bromo-2-ethynyl-6-fluoro- Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-2-ethynyl-6-fluorobenzenamine (ACI)
    • Benzenamine, 4-bromo-2-ethynyl-6-fluoro-
    • Inchi: 1S/C8H5BrFN/c1-2-5-3-6(9)4-7(10)8(5)11/h1,3-4H,11H2
    • InChI Key: MXHGHNFNJLAHAS-UHFFFAOYSA-N
    • SMILES: FC1C(N)=C(C#C)C=C(Br)C=1

Benzenamine, 4-bromo-2-ethynyl-6-fluoro- Pricemore >>

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Additional information on Benzenamine, 4-bromo-2-ethynyl-6-fluoro-

Comprehensive Guide to Benzenamine, 4-bromo-2-ethynyl-6-fluoro- (CAS No. 2866317-07-7): Properties, Applications, and Market Insights

Benzenamine, 4-bromo-2-ethynyl-6-fluoro- (CAS No. 2866317-07-7) is a specialized aromatic amine compound that has garnered significant attention in the fields of organic synthesis, pharmaceuticals, and material science. This compound, characterized by its unique molecular structure featuring bromo, ethynyl, and fluoro substituents, serves as a versatile intermediate in the development of advanced chemical products. Its growing relevance in research and industrial applications makes it a subject of interest for scientists and manufacturers alike.

The molecular formula of Benzenamine, 4-bromo-2-ethynyl-6-fluoro- reflects its complex yet functional design, enabling it to participate in various chemical reactions such as cross-coupling, cyclization, and polymerization. Researchers often explore its potential in creating high-performance polymers, agrochemicals, and bioactive molecules. The presence of the ethynyl group makes it particularly valuable in click chemistry, a rapidly evolving area that aligns with current trends in green chemistry and sustainable synthesis.

One of the most notable applications of Benzenamine, 4-bromo-2-ethynyl-6-fluoro- is in pharmaceutical research, where it acts as a key building block for drug discovery. Its structural motifs are frequently incorporated into molecules targeting neurological disorders, cancer, and infectious diseases. The fluoro substituent enhances the bioavailability and metabolic stability of resulting compounds, a feature highly sought after in modern medicinal chemistry. This aligns with the increasing demand for fluorinated pharmaceuticals, a trend driven by their improved efficacy and safety profiles.

In material science, Benzenamine, 4-bromo-2-ethynyl-6-fluoro- contributes to the development of advanced polymers and electronic materials. Its ability to form conjugated systems makes it suitable for organic semiconductors, OLEDs (Organic Light-Emitting Diodes), and photovoltaic devices. With the global push towards renewable energy and efficient electronics, this compound's role in organic electronics positions it at the forefront of cutting-edge research.

The market for Benzenamine, 4-bromo-2-ethynyl-6-fluoro- is expanding, driven by its diverse applications and the growing emphasis on specialty chemicals. Manufacturers and suppliers are increasingly focusing on scalable synthesis methods to meet the rising demand from pharmaceutical and material science sectors. Quality control and regulatory compliance remain critical, ensuring that the compound meets the stringent standards required for high-end applications.

From an environmental perspective, the synthesis and handling of Benzenamine, 4-bromo-2-ethynyl-6-fluoro- are subject to rigorous safety protocols to minimize ecological impact. Researchers are exploring greener synthetic routes, such as catalytic processes and solvent-free reactions, to align with global sustainability goals. This focus on eco-friendly chemistry resonates with current industry trends and regulatory requirements.

For those sourcing Benzenamine, 4-bromo-2-ethynyl-6-fluoro-, it is essential to partner with reputable suppliers who provide detailed technical data, including purity, stability, and storage conditions. Analytical techniques like HPLC, NMR, and mass spectrometry are commonly employed to verify the compound's quality, ensuring its suitability for sensitive applications.

In summary, Benzenamine, 4-bromo-2-ethynyl-6-fluoro- (CAS No. 2866317-07-7) represents a pivotal compound in modern chemistry, bridging gaps between research and industrial innovation. Its multifaceted applications, from drug development to advanced materials, underscore its importance in addressing contemporary scientific and technological challenges. As the chemical industry evolves, this compound is poised to play an even greater role in shaping future breakthroughs.

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